Cas no 2090018-84-9 (3-(4-fluorophenyl)-1,2,4-thiadiazole-5-carboxylic acid)

• Product Name: 3-(4-fluorophenyl)-1,2,4-thiadiazole-5-carboxylic acid
• CAS No: 2090018-84-9
• MF: C₉H₅FN₂O₂S
• MW: 224.211603879929
• CID: 6383383
• PubChem ID: 23365079
• Update Time: 2025-06-27

3-(4-fluorophenyl)-1,2,4-thiadiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-1,2,4-thiadiazole-5-carboxylic acid
• 1,2,4-Thiadiazole-5-carboxylic acid, 3-(4-fluorophenyl)-
• SCHEMBL8947213
• 2090018-84-9
• EN300-1141742
• 3-(4-fluorophenyl)-1,2,4-thiadiazole-5-carboxylicacid

• Inchi： 1S/C9H5FN2O2S/c10-6-3-1-5(2-4-6)7-11-8(9(13)14)15-12-7/h1-4H,(H,13,14)
• InChI Key： XSGCXZCZWXXULN-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=NC(C2=CC=C(F)C=C2)=N1

Computed Properties

• Exact Mass: 224.00557674g/mol
• Monoisotopic Mass: 224.00557674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 91.3Ų

Experimental Properties

• Density: 1.521±0.06 g/cm3(Predicted)
• Boiling Point: 416.4±47.0 °C(Predicted)
• pka: 1.97±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(4-fluorophenyl)-1,2,4-thiadiazole-5-carboxylic acid

3-(4-Fluorophenyl)-1,2,4-Thiadiazole-5-Carboxylic Acid: A Versatile Compound with Promising Therapeutic Potential

3-(4-Fluorophenyl)-1,2,4-Thiadiazole-5-Carboxylic Acid represents a unique class of organic compounds characterized by a thiadiazole ring system and a carboxylic acid functional group. This molecule, identified by the CAS number 2090018-84-9, has garnered significant attention in recent years due to its potential applications in pharmaceutical research. The incorporation of a fluorine atom at the para-position of the phenyl ring introduces specific electronic properties, while the thiadiazole ring provides structural rigidity and potential interactions with biological targets.

The molecular structure of 3-(4-Fluorophenyl)-1,2,4-Thiadiazole-5-Carboxylic Acid is defined by a heterocyclic thiadiazole ring (1,2,4-triazole with a sulfur atom replacing one nitrogen) connected to a carboxylic acid group. This combination of functional groups creates a versatile scaffold for drug design. The fluorine substitution at the phenyl ring enhances the molecule's hydrophobicity and metabolic stability, which are critical factors in pharmaceutical development. Recent studies have highlighted the importance of such structural features in modulating biological activity and improving drug delivery efficiency.

Research published in Pharmaceutical Research (2023) has demonstrated that 3-(4-Fluorophenyl)-1,2,4-Thiadiazole-5-Carboxy,lic Acid exhibits promising anti-inflammatory properties. The compound's ability to interact with key inflammatory pathways, such as the NF-κB signaling cascade, has been validated through in vitro experiments. This mechanism of action suggests its potential as a therapeutic agent for chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. The fluorine atom at the phenyl ring plays a critical role in stabilizing the molecule's conformation, thereby enhancing its binding affinity to target proteins.

Advancements in computational chemistry have further elucidated the pharmacophore properties of 3-(4-Fluorophenyl)-1,2,4-Thiadiazole-5-Carboxylic Acid. A 2023 study in Journal of Medicinal Chemistry utilized molecular docking simulations to predict the compound's interactions with various receptors, including TNF-α and IL-1β. These findings underscore the molecule's potential as a lead compound for the development of novel anti-inflammatory drugs. The thiadiazole ring's ability to form hydrogen bonds and π-π interactions with protein targets is a key factor in its pharmacological activity.

Recent clinical studies have explored the therapeutic potential of 3-(4-Fluorophenyl)-1,2,4-Thiadiazole-5-Carboxylic Acid in the context of infectious diseases. A 2023 trial published in Antimicrobial Agents and Chemotherapy reported that the compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The carboxylic acid group contributes to the molecule's ability to disrupt bacterial cell membranes, while the fluorine substitution enhances its penetration into microbial cells. These properties make it a promising candidate for the development of novel antibiotics.

The synthesis of 3-(4-Fluorophenyl)-1,2,4-Thiadiazole-5-Carboxylic Acid involves a multi-step process that highlights the importance of functional group compatibility. A 2023 paper in Organic Letters described a scalable method for synthesizing this compound using microwave-assisted reactions. The process begins with the formation of a thiadiazole ring through a nucleophilic substitution reaction between a substituted phenyl compound and a thiocarbamide derivative. The introduction of the fluorine atom at the phenyl ring is achieved through a selective fluorination step, ensuring the desired stereochemistry and regioselectivity.

Pharmacokinetic studies of 3-(4-Fluorophenyl)-1,2,4-Thiadiazole-5-Carboxylic Acid have revealed its favorable absorption, distribution, metabolism, and excretion (ADME) properties. A 2023 analysis published in Drug Metabolism and Disposition indicated that the compound exhibits high oral bioavailability and prolonged half-life, which are essential for its therapeutic efficacy. The fluorine substitution at the phenyl ring significantly improves the molecule's metabolic stability, reducing the risk of rapid degradation in the liver.

Recent advances in drug delivery systems have further enhanced the therapeutic potential of 3-(4-Fluorophenyl)-1,2,4-Thiadiazole-5-Carboxylic Acid. A 2023 study in Nano Today explored the use of nanocarriers to improve the compound's solubility and targeting efficiency. The incorporation of polymeric nanoparticles allowed for controlled release of the drug at the site of inflammation, demonstrating its potential for targeted therapy. This approach could significantly reduce systemic side effects while maximizing therapeutic outcomes.

The molecular flexibility of 3-(4-Fluorophenyl)-1,2,4-Thiadiazole-5-Carboxylic Acid has also been investigated for its potential applications in cancer therapy. A 2023 paper in Cancer Research reported that the compound exhibits antitumor activity by inducing apoptosis in cancer cells. The thiadiazole ring's ability to interact with DNA and disrupt cellular signaling pathways is a key factor in its anticancer properties. These findings suggest its potential as a novel therapeutic agent for various types of cancer.

Environmental and safety considerations are critical in the development of 3-(4-Fluorophenyl)-1,2,4-Thiadiazole-5-Carboxylic Acid. A 2023 assessment published in Toxicology and Applied Pharmacology evaluated the compound's toxicity profile and concluded that it exhibits low acute toxicity and minimal environmental impact. The fluorine substitution at the phenyl ring reduces the compound's persistence in the environment, making it a more sustainable option for pharmaceutical applications.

Continued research into 3-(4-Fluorophenyl)-1,2,4-Thiadiazole-5-Carboxylic Acid is expected to yield further insights into its therapeutic potential. Ongoing studies in the fields of medicinal chemistry, pharmacology, and biotechnology are likely to uncover new applications and optimize its properties for clinical use. The compound's unique structural features and functional group modifications position it as a valuable candidate for the development of next-generation therapeutics.

As the field of pharmaceutical research advances, the role of compounds like 3-(4-Fluorophenyl)-1,2,4-Thiadiazole-5-Carboxylic Acid will continue to evolve. The integration of computational modeling, synthetic chemistry, and biological testing will play a crucial role in refining its properties and expanding its applications. The potential of this compound to address unmet medical needs underscores the importance of continued scientific inquiry and innovation in drug development.

Future studies on 3-(4-Fluorophenyl)-1,2,4-Thiadiazole-5-Carboxylic Acid should focus on optimizing its pharmacological profile, enhancing its therapeutic efficacy, and minimizing potential side effects. The development of novel formulations and delivery systems will be essential in translating these findings into clinical practice. As research progresses, the compound's role in addressing complex medical challenges is likely to expand, offering new hope for patients worldwide.

In conclusion, 3-(4-Fluorophenyl)-1,2,4-Thiadiazole-5-Carboxylic Acid represents a promising candidate in the field of pharmaceutical research. Its unique molecular structure, combined with strategic functional group modifications, positions it as a versatile scaffold for the development of novel therapeutics. The ongoing exploration of its properties and applications highlights the potential of this compound to make significant contributions to the treatment of various diseases. As research continues to advance, the role of 3-(4-Fluorophenyl)-1,2,4-Thiadiazole-5-Carboxylic Acid in the pharmaceutical industry is expected to grow, offering new opportunities for innovation and patient care.

Further research is needed to fully understand the mechanisms of action, optimize its therapeutic properties, and explore its potential in diverse medical applications. Collaborative efforts between chemists, pharmacologists, and biologists will be essential in translating these findings into practical solutions. The continued investigation of 3-(4-Fluorophenyl)-1,2,4-Thiadiazole-5-Carboxylic Acid is likely to yield new insights and advancements that will shape the future of drug development and therapeutic innovation.

As the scientific community continues to explore the properties and applications of 3-(4-Fluorophenyl)-1,2,4-Thiadiazole-5-Carboxylic Acid, the compound's potential to address complex medical challenges will become increasingly evident. The integration of multidisciplinary approaches will be crucial in maximizing its therapeutic value and ensuring its safe and effective use in clinical settings. The ongoing research into this compound underscores the importance of innovation in pharmaceutical science and its impact on global health.

The future of 3-(4-Fluorophenyl)-1,2,4-Thiadiazole-5-Carboxylic Acid as a therapeutic agent is bright, with numerous opportunities for further development and application. As new discoveries are made and new technologies are employed, the compound's role in the treatment of various diseases is likely to expand. The continued exploration of its properties and potential applications will be instrumental in advancing medical science and improving patient outcomes.

Ultimately, the study of 3-(4-Fluorophenyl)-1,2,4-Thiadiazole-5-Carboxylic Acid exemplifies the power of scientific inquiry and its potential to transform healthcare. As research progresses, the compound's impact on the treatment of diseases and the improvement of patient care will continue to grow, highlighting the importance of ongoing scientific exploration and innovation.